molecular formula C10H8N2O2 B3024998 4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one CAS No. 115615-02-6

4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one

Cat. No. B3024998
CAS RN: 115615-02-6
M. Wt: 188.18 g/mol
InChI Key: GIAYQAAXNNMIET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one” is a benzoxazinone derivative. Benzoxazinones are a type of heterocyclic organic compound, which contain a benzene ring fused to an oxazine ring . The cyanomethyl group (N≡CCH2–) is a type of nitrile group .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one” would depend on its specific structure. For example, properties such as density, boiling point, vapor pressure, and others could be determined .

Scientific Research Applications

Bioactivity and Ecological Role

Compounds in the 1,4-benzoxazin-3(4H)-one class, including derivatives like 4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one, are known for their significant phytotoxic, antifungal, antimicrobial, and antifeedant effects. They are of interest as natural herbicide models and play a role in chemical defense mechanisms of plants. The ecological behavior of these compounds, especially their degradation products, is crucial in understanding plant defense mechanisms (Macias et al., 2009).

Allelochemical Properties and Synthesis

1,4-benzoxazin-3(4H)-one derivatives exhibit notable biological properties such as antimicrobial, antifeedant, antifungal, and insecticidal properties. Their role in the metabolism, detoxification, and degradation in agricultural systems highlights their potential utility in agronomy. The synthesis of these compounds and their lactams has been a focus of research, providing avenues for exploring their agronomic applications (Macias et al., 2006).

Antimicrobial Applications

Research into 4-hydroxy-2H-1,4-benzoxazin-3(4H)-ones has shown potential antimicrobial activities, particularly against organisms like Staphylococcus aureus, Escherichia coli, and Candida albicans. This highlights the potential use of these compounds in developing new antimicrobial agents (Ozden et al., 2000).

Synthetic Applications

The synthesis of 2H-1,4-benzoxazin-3(4H)-ones has been improved through various methodologies. One significant method involves a copper-catalyzed coupling of o-halophenols and 2-halo-amides, allowing for the synthesis of diverse 2H-1,4-benzoxazin-3(4H)-ones. These developments in synthetic methodologies expand the potential applications of these compounds in various fields, including pharmaceuticals (Chen et al., 2009).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, if it’s a pharmaceutical compound, the mechanism of action would describe how it interacts with biological systems .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including physical, health, and environmental hazards .

Future Directions

The future directions for research on a compound like “4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one” would depend on its potential applications. For instance, if it has pharmaceutical applications, future research might focus on improving its efficacy or reducing side effects .

properties

IUPAC Name

2-(3-oxo-1,4-benzoxazin-4-yl)acetonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8N2O2/c11-5-6-12-8-3-1-2-4-9(8)14-7-10(12)13/h1-4H,6-7H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GIAYQAAXNNMIET-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)N(C2=CC=CC=C2O1)CC#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501222222
Record name 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501222222
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

188.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one

CAS RN

115615-02-6
Record name 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=115615-02-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501222222
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one
Reactant of Route 2
Reactant of Route 2
4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one
Reactant of Route 3
Reactant of Route 3
4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one
Reactant of Route 4
Reactant of Route 4
4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one
Reactant of Route 5
4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one
Reactant of Route 6
4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.